Bis(glutathionyl)spermine disulfide
Overview
Description
Bis(glutathionyl)spermine disulfide is a peptide.
Scientific Research Applications
Trypanothione Reductase Assay Development
El-Waer et al. (1991) developed an assay for trypanothione reductase using a disulfide compound as an alternative substrate. This enzyme assay is significant in studying the metabolism of trypanosomatids, organisms causing tropical diseases, where bis(glutathionyl)spermine disulfide plays a crucial role (El-Waer et al., 1991).
Glutathione-Triggered Drug Release
Wang et al. (2014) explored bis-sulfide bioconjugates for tumor-responsive drug release. These compounds, including bis(glutathionyl)spermine disulfide, demonstrate potential in designing drugs that release therapeutics in response to glutathione levels in tumors (Wang et al., 2014).
Synthesis of Trypanothione and Analogues
Comini et al. (2009) presented a method for producing trypanothione and its disulfide form, a compound closely related to bis(glutathionyl)spermine disulfide. This method aids in drug screening against trypanothione-dependent enzymes (Comini et al., 2009).
Trypanothione Synthetase Substrate Specificity
Ariyanayagam et al. (2003) studied the substrate specificity of trypanothione synthetase in Trypanosoma cruzi. Bis(glutathionyl)spermine disulfide was identified as a physiological substrate, highlighting its role in the metabolism of this parasite (Ariyanayagam et al., 2003).
S-Glutathionylation in Human Platelets
Dalle-Donne et al. (2005) investigated the formation of protein-glutathione mixed disulfides, related to bis(glutathionyl)spermine disulfide, in human platelets. This study contributes to understanding the role of glutathione in cellular processes like blood clotting (Dalle-Donne et al., 2005).
Room-Temperature Self-Healing Elastomers
Rekondo et al. (2014) used a disulfide compound to create self-healing poly(urea–urethane) elastomers. This innovation demonstrates the potential of disulfide bonds, akin to those in bis(glutathionyl)spermine disulfide, in developing smart materials (Rekondo et al., 2014).
properties
Product Name |
Bis(glutathionyl)spermine disulfide |
|---|---|
Molecular Formula |
C30H54N10O10S2 |
Molecular Weight |
778.9 g/mol |
IUPAC Name |
(2S)-2-amino-5-[[(4R,27R)-27-[[(4S)-4-amino-4-carboxybutanoyl]amino]-5,8,23,26-tetraoxo-1,2-dithia-6,9,13,18,22,25-hexazacyclooctacos-4-yl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C30H54N10O10S2/c31-19(29(47)48)5-7-23(41)39-21-17-51-52-18-22(40-24(42)8-6-20(32)30(49)50)28(46)38-16-26(44)36-14-4-12-34-10-2-1-9-33-11-3-13-35-25(43)15-37-27(21)45/h19-22,33-34H,1-18,31-32H2,(H,35,43)(H,36,44)(H,37,45)(H,38,46)(H,39,41)(H,40,42)(H,47,48)(H,49,50)/t19-,20-,21-,22-/m0/s1 |
InChI Key |
DPWWQTWIXQZMCE-CMOCDZPBSA-N |
Isomeric SMILES |
C1CCNCCCNC(=O)CNC(=O)[C@H](CSSC[C@@H](C(=O)NCC(=O)NCCCNC1)NC(=O)CC[C@@H](C(=O)O)N)NC(=O)CC[C@@H](C(=O)O)N |
Canonical SMILES |
C1CCNCCCNC(=O)CNC(=O)C(CSSCC(C(=O)NCC(=O)NCCCNC1)NC(=O)CCC(C(=O)O)N)NC(=O)CCC(C(=O)O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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